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p-Nitrosotoluene, with the CAS number 623-11-0, is an aromatic nitroso compound
characterized by a methyl group and a nitroso group attached to a benzene ring in the para
position.[1][2] While structurally simple, this molecule possesses significant utility in the field of
chemical and biological research, primarily due to the unique reactivity of the nitroso functional
group. Unlike its more common nitro counterpart (p-nitrotoluene), p-nitrosotoluene's principal
application lies not as a synthetic building block for dyes or pharmaceuticals, but as a highly
effective spin trap for the detection and characterization of transient free radicals via Electron
Paramagnetic Resonance (EPR) spectroscopy.[3][4]

This guide provides a comprehensive technical overview for researchers, scientists, and drug
development professionals, delving into the synthesis, core applications, and essential safety
protocols for p-Nitrosotoluene. The narrative emphasizes the causality behind its application,
particularly in the context of radical chemistry, to provide a field-proven perspective on its use.

Physicochemical and Spectroscopic Properties

p-Nitrosotoluene is a yellow crystalline solid under standard conditions.[5] Its physical and
chemical characteristics are crucial for its handling, storage, and application in experimental
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settings.

Table 1. Physicochemical Properties of p-Nitrosotoluene

Property Value Source(s)
CAS Number 623-11-0 [1][2]
Molecular Formula C7H7NO [1112]
Molecular Weight 121.14 g/mol [2][6]
Appearance Yellow crystalline solid [5]
Melting Point 48 °C [1]
Boiling Point 196.2 °C at 760 mmHg [1][2]
Density 1.03 g/cm3 [11[2]
Flash Point 72.9°C [1][2]
Vapor Pressure 0.568 mmHg at 25°C [1]
EINECS 210-771-7 [1][2]

Spectroscopic Data Insights

The structural elucidation and identification of p-nitrosotoluene and its adducts rely on various
spectroscopic techniques.

e Nuclear Magnetic Resonance (NMR): The *H NMR spectrum provides characteristic signals
for the aromatic protons and the methyl group protons, with chemical shifts influenced by the
electron-withdrawing nature of the nitroso group.

o Electron Paramagnetic Resonance (EPR/ESR): As a diamagnetic molecule, p-
nitrosotoluene itself is EPR-silent. However, its radical adducts (spin adducts) are
paramagnetic and produce distinctive EPR spectra.[4][6] The hyperfine splitting patterns in
these spectra are invaluable for identifying the specific radical that was trapped.[4]

Synthesis of p-Nitrosotoluene
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The most direct and common laboratory synthesis of p-nitrosotoluene involves the mild
oxidation of p-toluidine (4-methylaniline). This transformation selectively converts the amino
group to a nitroso group without over-oxidation to the nitro group. One established method
utilizes Caro's acid (peroxymonosulfuric acid) as the oxidizing agent.

Experimental Protocol: Synthesis via Oxidation of p-
Toluidine

This protocol describes a representative method for the synthesis of p-nitrosotoluene. The
causality for using specific reagents, such as Caro's acid, lies in its ability to perform the
desired oxidation under controlled conditions, minimizing the formation of byproducts like p-
nitrotoluene.

Materials:

e p-Toluidine (CAS 106-49-0)

o Potassium peroxymonosulfate (e.g., Oxone®)
e Sodium bicarbonate

 Sulfuric acid

e Dichloromethane (DCM) or Diethyl ether

e Magnesium sulfate (anhydrous)

« Distilled water

* Ice bath

Procedure:

o Preparation of Caro's Acid (in situ): In a flask equipped with a magnetic stirrer and placed in
an ice bath, slowly add a stoichiometric amount of sulfuric acid to a well-stirred aqueous
slurry of potassium peroxymonosulfate. Maintain the temperature below 10 °C throughout
the addition. This in-situ generation provides fresh, reactive peroxymonosulfuric acid.
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Dissolution of Starting Material: In a separate, larger reaction vessel, dissolve p-toluidine in a
suitable organic solvent like dichloromethane. Cool this solution in an ice bath.

Oxidation Reaction: Slowly add the freshly prepared cold Caro's acid solution to the stirred p-
toluidine solution. The rate of addition is critical to control the exothermic reaction and
maintain a low temperature (0-5 °C), which is essential for selectivity. Monitor the reaction
progress using Thin Layer Chromatography (TLC).

Workup and Neutralization: Once the reaction is complete, carefully quench the reaction
mixture by adding it to a cold, saturated solution of sodium bicarbonate to neutralize the
excess acid. Perform this step slowly to manage gas evolution (COz).

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer multiple
times with dichloromethane. The organic layers contain the p-nitrosotoluene product.

Drying and Solvent Removal: Combine the organic extracts and dry them over anhydrous
magnesium sulfate. Filter off the drying agent and remove the solvent using a rotary
evaporator under reduced pressure.

Purification: The crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water) to yield pure, yellow crystals of p-nitrosotoluene.
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Caption: Mechanism of radical trapping by p-Nitrosotoluene.

Experimental Protocol: EPR Spin Trapping

This protocol outlines a general procedure for detecting carbon-centered radicals generated
from the Fenton reaction using p-nitrosotoluene as the spin trap.

Objective: To detect and identify «CHs radicals generated from DMSO by hydroxyl radicals
(*OH) from a Fenton system.

Materials:

o p-Nitrosotoluene solution (e.g., 50 mM in a suitable solvent)
« Iron(ll) sulfate (FeSOa) solution (e.g., 1 mM)

e Hydrogen peroxide (H202) (e.g., 10 mM)

¢ Dimethyl sulfoxide (DMSO)

e Phosphate buffer (pH 7.4)

o EPR spectrometer and capillary tubes

Procedure:
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Sample Preparation: In a small vial, prepare the final reaction mixture. A typical composition
would be: 50 mM phosphate buffer, 1 mM FeSOa4, 10% DMSO, and 50 mM p-
nitrosotoluene.

Initiation of Reaction: The radical-generating reaction is initiated by the addition of H202 (to a
final concentration of 10 mM). The Fenton reaction (Fe2* + H202 — Fe3* + «OH + OH")
generates highly reactive hydroxyl radicals. These «OH radicals then react with DMSO to
produce methyl radicals (¢*CHs).

Spin Trapping: The p-nitrosotoluene present in the solution immediately traps the
generated *CHs radicals, forming a stable p-nitrosotoluene-methyl spin adduct.

EPR Sample Loading: Quickly transfer the reaction solution into a glass capillary tube and
place it inside the EPR spectrometer's resonant cavity.

Data Acquisition: Record the EPR spectrum. The instrument settings (e.g., microwave power,
modulation amplitude, sweep width) should be optimized to obtain a high-quality spectrum of
the spin adduct.

Spectrum Analysis: Analyze the resulting EPR spectrum. The hyperfine splitting constants
(hfsc) and g-factor of the spectrum are characteristic of the trapped radical. By comparing
these parameters to literature values, the trapped radical can be identified as the methyl
radical.

Safety, Handling, and Storage

While detailed safety data for p-nitrosotoluene is less common than for p-nitrotoluene, the
compound should be handled with care, assuming it possesses significant toxicity, similar to
other aromatic nitro and nitroso compounds.

Table 2: GHS Hazard Information (Precautionary)
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Category Information
Pictograms GHSO06 (Toxic), GHS08 (Health Hazard)
Signal Word Danger

Toxic if swallowed, in contact with skin, or if
Hazard Statements inhaled. May cause damage to organs through

prolonged or repeated exposure.

P260: Do not breathe dust. P280: Wear
protective gloves/protective clothing/eye
protection. P301+P310: IF SWALLOWED:
Immediately call a POISON CENTER or doctor.
P302+P352: IF ON SKIN: Wash with plenty of

soap and water.

Precautionary Statements

(Note: This information is based on related compounds like p-nitrotoluene and general
principles for aromatic nitroso compounds. Always consult the specific Safety Data Sheet
(SDS) from the supplier before use.) [7] Handling:

o Use in a well-ventilated area, preferably within a chemical fume hood. * Avoid formation of
dust. * Wear appropriate Personal Protective Equipment (PPE), including nitrile gloves, a lab
coat, and chemical safety goggles. Storage:

» Store in a cool, dry, and dark place.
o Keep the container tightly closed.

o Store away from incompatible materials such as strong oxidizing agents and strong acids. [8]
Disposal:

» Dispose of chemical waste in accordance with local, state, and federal regulations. Do not
allow it to enter the environment. [8]

Conclusion

p-Nitrosotoluene (CAS 623-11-0) is a specialized chemical reagent whose value is
intrinsically linked to the reactivity of its nitroso group. While its synthesis is straightforward, its
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power lies in its application as a spin trap. For researchers in chemistry, biology, and medicine,
it provides an indispensable tool for intercepting and identifying fleeting radical species that
drive many chemical reactions and biological processes. A thorough understanding of its
properties, synthesis, and the principles of spin trapping enables scientists to effectively probe
the complex world of radical chemistry, furthering our understanding of reaction mechanisms
and the pathophysiology of diseases linked to oxidative stress.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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